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Compound of Interest

Compound Name: Ethyl phenoxyacetate

Cat. No.: B1293768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethyl
phenoxyacetate in fragrance formulations. This document includes its chemical and olfactory

properties, along with detailed protocols for its analysis and evaluation in fragrance creation.

Introduction to Ethyl Phenoxyacetate
Ethyl phenoxyacetate (CAS 2555-49-9) is an aromatic ester widely utilized as a fragrance

ingredient in a variety of consumer products, including perfumes, cosmetics, and personal care

items.[1][2][3] Its characteristic scent profile and chemical stability make it a valuable

component for fragrance formulators.

1.1. Chemical and Physical Properties
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Property Value Reference

Chemical Formula C10H12O3 [1][3]

Molecular Weight 180.20 g/mol [3]

Appearance Colorless to pale yellow liquid [1][2][3]

Odor Profile
Green, floral, with rose and

honey nuances
[3][4]

Boiling Point 136 °C at 19 mmHg [3]

Density
Approximately 1.1 g/mL at 25

°C
[3]

Solubility

Soluble in ethanol and other

organic solvents; sparingly

soluble in water.

[1][2]

Stability
Stable under normal

conditions.
[1][2]

1.2. Olfactory Profile and Application

Ethyl phenoxyacetate is prized for its soft, sweet, and floral aroma with distinct green and

rosy characteristics. It is often described as having a honey-like nuance, which makes it a

versatile ingredient in various fragrance compositions.

In Floral Scents: It is a key component in rose accords, where it imparts a natural, fresh, and

slightly green facet, enhancing the overall complexity of the rose fragrance.[5] It can also be

used to round out other floral bouquets, such as jasmine and lily of the valley.

In Fruity and Gourmand Scents: Its honeyed sweetness makes it suitable for honey-themed

fragrances and for adding a sweet, floral touch to fruity compositions.

As a Modifier: It can be used to soften and blend other, more potent, fragrance ingredients,

contributing to a more harmonious and well-rounded final scent.
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While specific concentrations in commercial fragrances are proprietary, a related compound,

ethyl phenylacetate, is typically used at levels ranging from 0.01% to 1% in fine fragrances and

0.1% to 3% in functional fragrances.[1] This can serve as a general guideline for initial

formulation trials with ethyl phenoxyacetate.

Experimental Protocols
2.1. Fragrance Formulation Workflow

The creation of a fragrance is a systematic process that involves several key stages, from initial

concept to final product. The following workflow can be adapted for the incorporation of ethyl
phenoxyacetate.
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Concept & Brief Development
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Caption: A typical workflow for fragrance formulation.
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2.2. Protocol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a critical analytical technique for identifying and quantifying the individual

components of a fragrance formulation.

Objective: To identify and quantify ethyl phenoxyacetate and other volatile components in a

fragrance oil or a finished product.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate capillary column (e.g., DB-5ms, HP-5ms)

Helium carrier gas

Sample vials

Microsyringe

Solvent (e.g., ethanol, hexane)

Internal standard (optional, for quantification)

Procedure:

Sample Preparation:

Fragrance Oil: Dilute the fragrance oil in a suitable solvent (e.g., 1% in ethanol) to a

concentration appropriate for the instrument's sensitivity.

Finished Product (e.g., lotion, shampoo): Perform a solvent extraction to isolate the

fragrance components from the product matrix. A common method is liquid-liquid

extraction with a non-polar solvent like hexane. The resulting extract may need to be

concentrated or diluted as necessary.

GC-MS Instrument Setup:
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Injector Temperature: 250 °C

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp up to 280 °C at

a rate of 10 °C/min, and hold for 5 minutes. (This program can be optimized based on the

specific components of interest).

Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Scan Range: m/z 40-550.

Injection and Analysis:

Inject 1 µL of the prepared sample into the GC.

Acquire the data.

Data Analysis:

Identify the peaks in the chromatogram by comparing their mass spectra with a reference

library (e.g., NIST).

Confirm the identity of ethyl phenoxyacetate by its characteristic mass spectrum and

retention time.

For quantitative analysis, create a calibration curve using standards of known

concentrations of ethyl phenoxyacetate. If an internal standard is used, calculate the

relative response factor.

2.3. Protocol for Sensory Evaluation

Sensory evaluation is essential to assess the olfactory characteristics of a fragrance

formulation containing ethyl phenoxyacetate.
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Objective: To evaluate the intensity, character, and longevity of a fragrance formulation on a

smelling strip and on the skin.

Materials:

Fragrance formulation containing ethyl phenoxyacetate

Standard paper smelling strips (mouillettes)

A panel of trained sensory assessors (or a consumer panel for preference testing)

Odor-free evaluation room

Data collection forms or software

Procedure:

Preparation:

Dip the smelling strips into the fragrance formulation to a depth of approximately 1 cm.

Allow the solvent to evaporate for a few seconds.

Evaluation on Smelling Strips:

Present the smelling strips to the panelists in a controlled and randomized order.

Ask panelists to evaluate the fragrance at different time points (e.g., immediately, after 15

minutes, 1 hour, 4 hours, 24 hours) to assess the top, middle, and base notes.

Panelists should rate the following attributes on a labeled magnitude scale (LMS) or a

similar rating scale:

Overall Intensity: From "barely detectable" to "extremely strong."

Character Description: Panelists describe the scent using predefined terms (e.g., floral,

green, rosy, sweet, honey) and can also provide their own descriptors.
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Presence of Ethyl Phenoxyacetate Character: Assess the prominence of the

characteristic green, floral, and rosy notes.

Evaluation on Skin (Substantivity Test):

Apply a controlled amount of the fragrance (e.g., 0.1 mL) to a designated area on the

panelists' forearms.

At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), panelists evaluate the fragrance

intensity and character directly from their skin.

This test assesses the longevity and evolution of the fragrance in a real-use scenario.

Data Analysis:

Analyze the sensory data statistically to determine significant differences between

formulations and to understand the evolution of the scent over time.

Olfactory Signaling Pathway
The perception of fragrance molecules like ethyl phenoxyacetate begins with their interaction

with olfactory receptors in the nasal cavity. This interaction triggers a complex signaling

cascade that results in the perception of smell.
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Caption: The olfactory signal transduction pathway.
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Logical Relationship of Ethyl Phenoxyacetate
Properties to its Applications
The utility of ethyl phenoxyacetate in fragrance formulations is a direct result of its specific

chemical and olfactory properties.

Properties Applications

Green, Floral, Rose Odor Component of Rose & Floral Accords

Honey Nuance Use in Honey & Gourmand Fragrances

Good Solubility in Ethanol Easy Incorporation into Perfume Bases

Moderate Volatility Acts as a Middle Note

Chemical Stability Suitable for Various Product Bases (e.g., lotions, soaps)

Click to download full resolution via product page

Caption: Relationship between properties and applications.

These notes and protocols are intended to provide a foundational understanding for the

application of ethyl phenoxyacetate in fragrance formulation. Researchers are encouraged to

adapt and optimize these methods for their specific research and development needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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